4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide

• IUPAC Name: N-(4-methylpyridin-2-yl)-4-propan-2-ylbenzamide
• InChI: InChI=1S/C16H18N2O/c1-11(2)13-4-6-14(7-5-13)16(19)18-15-10-12(3)8-9-17-15/h4-11H,1-3H3,(H,17,18,19)
• InChI Key: PCXMSTKRZIFIJD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC(=O)C2=CC=C(C=C2)C(C)C
• Molecular Formula: C16H18N2O
• DSSTOX Substance ID: DTXSID00355426
• Molecular Weight: 254.33 g/mol
• CAS RN: 433316-03-1

Description

4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide, also known as IMPB, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. IMPB is a benzamide derivative that has been synthesized through a multi-step process involving the reaction of 4-methyl-2-pyridine with isopropylamine followed by reaction with benzoyl chloride.

Mechanism of Action

The mechanism of action of 4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide involves the inhibition of the TRPM8 ion channel. This ion channel is involved in the sensation of cold temperature and is expressed in various tissues, including the nervous system, prostate, and bladder. The inhibition of this ion channel by this compound has been found to have potential therapeutic applications in the treatment of neuropathic pain and prostate cancer.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the inhibition of the TRPM8 ion channel, induction of apoptosis in cancer cells, and potential therapeutic applications in the treatment of neuropathic pain and prostate cancer.

Advantages and Limitations for Lab Experiments

The advantages of using 4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide in lab experiments include its high yield of synthesis, well-established synthesis method, and potential applications in various research fields. The limitations of using this compound in lab experiments include its limited solubility in water and potential toxicity at high concentrations.

Future Directions

There are several future directions for the research on 4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide, including the exploration of its potential applications in the treatment of other diseases, such as overactive bladder and irritable bowel syndrome. Additionally, the development of new drugs targeting the TRPM8 ion channel using this compound as a lead compound is an area of ongoing research. Finally, the development of new synthesis methods for this compound with higher yields and improved purity is also an area of future research.
In conclusion, this compound is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various research fields. The synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of this compound have been explored in this paper. Further research on this compound is needed to fully understand its potential applications and limitations in various research fields.

Synthesis Methods

The synthesis of 4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide involves a multi-step process that includes the reaction of 4-methyl-2-pyridine with isopropylamine in the presence of a catalyst, followed by reaction with benzoyl chloride. The final product is obtained through recrystallization and purification. The yield of the synthesis process is reported to be around 70%.

Scientific Research Applications

4-isopropyl-N-(4-methyl-2-pyridinyl)benzamide has been found to have potential applications in various research fields, including neuroscience, cancer research, and drug development. In neuroscience, this compound has been shown to inhibit the activity of the TRPM8 ion channel, which is involved in the sensation of cold temperature. This inhibition has been found to have potential therapeutic applications in the treatment of neuropathic pain. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis. This has led to the exploration of this compound as a potential anti-cancer drug. In drug development, this compound has been used as a lead compound for the development of new drugs targeting the TRPM8 ion channel.